Cas no 807-05-6 (11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one)

• Product name: 11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one
• CAS No: 807-05-6
• MF: C₂₃H₃₂O₆
• Molecular Weight: 404.49658
• CID: 706997
• PubChem ID: 273702

11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one Properties

Names and Identifiers

• Pregn-4-en-3-one,11-hydroxy-17,20:20,21-bis[methylenebis(oxy)]-, (11b)-
• 11β-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one
• 11-hydroxy-10,13-dimethyl-1,6,7,8,9,10,11,12,13,14,15,16-dodecahydrodispiro[cyclopenta[a]phenanthrene-17,4'-[1,3]dioxolane-5',4''-[1,3]dioxolan]-3(2h)-one
• 11ß-HYDROXY-17,20:20,21-BIS(METHYLENEDIOXY)PREGN-4-EN-3-ONE
• NSC 119087
• Pregn-4-en-3-one,11-hydroxy-17,20:20,21-bis[methylenebis(oxy)]-,(11b)
• 807-05-6
• FT-0669328
• CID 273702
• AKOS030242827
• DTXSID50297903
• NSC-119087
• 11beta-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one
• NSC119087
• 11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one

• Inchi： InChI=1S/C23H32O6/c1-20-7-5-15(24)9-14(20)3-4-16-17-6-8-22(21(17,2)10-18(25)19(16)20)23(29-13-27-22)11-26-12-28-23/h9,16-19,25H,3-8,10-13H2,1-2H3
• InChIKey： VVVBIGJTQWJCHV-VLESFSHWSA-N
• SMILES： CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC45C6(COCO6)OCO5)C)O

Computed Properties

• 精确分子量: 404.22000
• 同位素质量: 404.219889
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 6
• 重原子数量: 29
• 可旋转化学键数量: 0
• 复杂度: 779
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 8
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 1.8
• 拓扑分子极性表面积: 74.2

Experimental Properties

• Density: 1.3
• Boiling Point: 556.5°C at 760 mmHg
• 闪点: 190.9°C
• Refractive Index: 1.591
• PSA: 74.22000
• LogP: 2.93280
• 蒸气压: 0.0±3.4 mmHg at 25°C

11b-Hydroxy-17,20:20,21-bis(methylenedioxy)pregn-4-en-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• 储存条件：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)